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Compound of Interest

Compound Name: 4-Methoxy-2,3-dinitroaniline
CAS No.: 5473-00-7
Cat. No.: B184574
Get Quote
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Executive Summary

2,3-Dinitro-p-anisidine (CAS 5473-00-7), systematically known as 4-methoxy-2,3-
dinitroaniline, is a critical intermediate in the synthesis of azo dyes and potentially bioactive
heterocyclic compounds.[1][2] Its solubility behavior is dominated by the interplay between the
electron-donating methoxy/amino groups and the strong electron-withdrawing nitro groups,
creating a molecule with high lattice energy and specific solvent requirements.

This guide provides a technical analysis of its solubility characteristics, thermodynamic
modeling approaches, and a validated experimental protocol for generating precise solubility
data where literature gaps exist.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8]

Before addressing solubility, we must establish the structural boundary conditions that dictate
solute-solvent interactions.
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Property Value Source
Systematic Name 4-Methoxy-2,3-dinitroaniline IUPAC
CAS Number 5473-00-7 [1, 2]
C
H
Molecular Formula N -
)
Molecular Weight 213.15 g/mol -
Physical Form Orange-Red Crystalline 3]
Needles
Melting Point 188°C (approx.) [3]
LogP (Octanol/Water) ~2.14 [4]
Water Solubility 2.80 g/L (at 25°C) [4]

Structural Visualization

The following diagram illustrates the steric and electronic environment of the molecule,
highlighting the nitro groups at positions 2 and 3 which create significant steric hindrance and
influence the dipole moment.
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Figure 1: Structural contributors to the thermodynamic solubility behavior of 2,3-dinitro-p-
anisidine.

Solubility Data & Solvent Selection
Aqueous Solubility

2,3-Dinitro-p-anisidine exhibits limited aqueous solubility (2.80 g/L at 25°C). This is
characteristic of polynitro-aromatic amines where the hydrophobic aromatic ring and nitro
groups outweigh the hydrogen-bonding potential of the single amino group.

Organic Solvent Solubility Profile

Based on structural analogs (e.g., 2,4-dinitroanisole) and historical synthesis reports, the
solubility hierarchy is established as follows. Researchers should prioritize Polar Aprotic
solvents for dissolution and Polar Protic solvents for recrystallization.

. o ) Process

Solvent Class Specific Solvent Solubility Rating L

Application
) ) ) ) ) ) . Recrystallization

Carboxylic Acids Glacial Acetic Acid High (Boiling) ]
(Primary)

Alcohols Ethanol, Methanol Moderate Washing / Anti-solvent

Chlorinated Chloroform, DCM Low/Moderate Extraction

Polar Aprotic DMSO, DMF High Reaction Medium

Hydrocarbons Hexane, Toluene Insoluble Impurity Removal

Key Insight: The compound is frequently recrystallized from boiling glacial acetic acid or
ethanol, indicating a steep temperature-solubility dependence in these solvents [3].

Validated Protocol: Dynamic Laser Monitoring
Method

Since specific mole-fraction solubility tables (
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VS

) are not widely available for this specific isomer, researchers must generate their own data for
precise process design. The Dynamic Laser Monitoring Method is the gold standard for this,
minimizing material waste and ensuring equilibrium accuracy.

Experimental Workflow
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Figure 2: Workflow for determining solubility limits using laser turbidimetry.

Step-by-Step Methodology
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e Preparation: Place a known mass (

) of 2,3-dinitro-p-anisidine and solvent (
) into a jacketed glass vessel.

o Setup: Insert a laser source (e.g., He-Ne, 632.8 nm) and a photodetector on opposite sides
of the vessel.

» Equilibration: Stir the suspension continuously. The laser beam will be scattered by the
undissolved solid particles (Low Transmittance).

e Ramping: Increase the temperature of the circulating water bath slowly (e.g., 2 K/hour) to
ensure quasi-equilibrium.

o Detection: Record the temperature at which the laser intensity at the detector reaches a
maximum constant value. This is the saturation temperature (

) for the specific mole fraction.
e Calculation: Convert mass ratios to mole fraction (
):
Where
and

are the molecular weights of the solute and solvent, respectively.

Thermodynamic Modeling & Analysis

Once experimental data is obtained, it must be correlated to thermodynamic models to predict
solubility at other temperatures.

Modified Apelblat Equation

This is the most robust model for correlating solubility of nitro-aromatics in pure solvents.

e A, B, C: Empirical parameters derived from regression.
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« Ultility: Allows interpolation of solubility at any temperature within the measured range.

van't Hoff Equation
Used to determine the apparent thermodynamic functions of dissolution.
« : Enthalpy of dissolution (typically positive/endothermic for this class of compounds).

o : Entropy of dissolution.[3][4]
Technical Note: For dinitro-anilines, dissolution is almost exclusively endothermic (

) and entropy-driven (

). This confirms that solubility increases significantly with temperature, validating the use of
cooling crystallization for purification.

Purification & Crystallization Strategy

The synthesis of 2,3-dinitro-p-anisidine (often via nitration of p-acetanisidide or diazotization
pathways) yields crude products requiring purification.

Recommended Recrystallization Protocol[11]

» Solvent: Glacial Acetic Acid (or Ethanol for higher purity requirements).

Dissolution: Heat solvent to boiling point. Add crude solid until saturation.

Filtration: Perform hot filtration immediately to remove insoluble mechanical impurities or
iIsomers.

Crystallization: Allow the filtrate to cool slowly to room temperature (25°C).

o Rapid cooling yields fine needles (harder to filter).

o Slow cooling yields larger, defined prisms (higher purity).

Washing: Wash the filter cake with cold ethanol.

Process Safety Warning

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.researchgate.net/publication/399538824_Comments_Regarding_Solid-Liquid_Equilibrium_Solubility_and_Thermodynamic_Properties_of_246-Trinitro-3-Bromoanisole_in_Different_Pure_Solvents
https://www.researchgate.net/publication/360664089_Measurement_correlation_of_solubility_and_thermodynamic_properties_of_13-dichloro-246-trinitrobenzene_in_different_mono-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184574?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Thermal Instability: Polynitro compounds can be thermally unstable. Do not overheat the dry
solid.

e Diazotization: If using this compound for diazo coupling, maintain temperature < 5°C to
prevent decomposition of the diazonium salt [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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